1-(4-Fluorophenyl)thiourea
Cat. No. B188259
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459-05-2
M. Wt: 170.21 g/mol
InChI Key: BRWKXKNZRVALNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08513430B2
Procedure details
2-(4-Fluoro-phenylamino)-thiazole-4-carboxylic acid (224 mg) was prepared according to General Procedure B using (4-fluoro-phenyl)-thiourea (170 mg) and 3-bromo-2-oxo-propionic acid (200 mg) in methanol (2 mL). The crude product was used in a subsequent step without further purification.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9]([NH2:11])=[S:10])=[CH:4][CH:3]=1.Br[CH2:13][C:14](=O)[C:15]([OH:17])=[O:16]>CO>[F:1][C:2]1[CH:3]=[CH:4][C:5]([NH:8][C:9]2[S:10][CH:13]=[C:14]([C:15]([OH:17])=[O:16])[N:11]=2)=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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170 mg
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)NC(=S)N
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Step Two
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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BrCC(C(=O)O)=O
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Step Three
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crude product was used in a subsequent step without further purification
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=CC=C(C=C1)NC=1SC=C(N1)C(=O)O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 224 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 94.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
